Cas no 99545-16-1 ((+-)-Psi-Conhydrin)

(+-)-Psi-Conhydrin structure
(+-)-Psi-Conhydrin structure
Product Name:(+-)-Psi-Conhydrin
CAS No:99545-16-1
MF:C8H18ClNO
MW:179.687621593475
CID:2061743
PubChem ID:15346658
Update Time:2025-04-21

(+-)-Psi-Conhydrin Chemical and Physical Properties

Names and Identifiers

    • (+-)-Psi-Conhydrin
    • (3RS,6RS)- Pseudoconhydrine
    • (d,l)-pseudo-Conhydrin
    • 6-propyl-piperidin-3-ol
    • B,HCl- Pseudoconhydrine
    • Pseudoconhydrin
    • Pseudoconhydrine
    • (3S,6S)-6-propylpiperidin-3-ol,hydrochloride
    • (+)-Pseudoconhydrine hydrochloride
    • .PSI.-CONHYDRINE HYDROCHLORIDE
    • Pseudoconhydrine hydrochloride
    • Pseudoconhydrine hydrochloride [MI]
    • psi-Conhydrine hydrochloride
    • UNII-K6Q8F8MC8H
    • K6Q8F8MC8H
    • Q27282024
    • 99545-16-1
    • 3-Piperidinol, 6-propyl-, hydrochloride (1:1), (3S,6S)-
    • (3S-Trans)-6-propyl-3-piperidinol hydrochloride
    • Inchi: 1S/C8H17NO.ClH/c1-2-3-7-4-5-8(10)6-9-7;/h7-10H,2-6H2,1H3;1H/t7-,8-;/m0./s1
    • InChI Key: XTHXKHDDHDEPJV-WSZWBAFRSA-N
    • SMILES: Cl.O[C@@H]1CN[C@@H](CCC)CC1

Computed Properties

  • Exact Mass: 179.1076919Da
  • Monoisotopic Mass: 179.1076919Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3Ų

(+-)-Psi-Conhydrin Related Literature

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